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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachloroethane is a chlorinated hydrocarbon that has seen use in various industrial and
military applications. Due to its persistence in the environment and potential health concerns,
monitoring its presence is of significant interest.[1][2] Hexachloroethane-13C is a stable isotope-
labeled version of the compound, invaluable as an internal standard for quantitative analysis by
isotope dilution methods. This approach allows for precise and accurate quantification by
correcting for sample matrix effects and variations during sample preparation and analysis.
This application note provides a detailed protocol for the analysis of Hexachloroethane-13C
using gas chromatography coupled with mass spectrometry (GC-MS), a technique that offers
the necessary selectivity and sensitivity for unequivocal identification and quantification.[3]

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the gas chromatographic
analysis of hexachloroethane. Note that specific values may vary depending on the exact
instrumentation and analytical conditions.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS/MS) Parameters
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Parameter

Value

Gas Chromatograph

Thermo Scientific™ TRACE 1310™ or

equivalent
Injector Programmable Temperature Vaporizing (PTV)
Liner Sintered glass liner for large volume injection

Thermo Scientific™ TraceGOLD™ TG-5-SilMS
Column '

(60 m x 0.25 mm x 0.25 um) or equivalent
Carrier Gas Helium

Oven Program

Initial: 40°C, hold for 2 min; Ramp: 10°C/min to
320°C, hold for 10 min

Injector Temperature

280°C

Transfer Line Temp

300°C

Injection Volume

1 pL (splitless)

Mass Spectrometer

Thermo Scientific™ TSQ 9000™ Triple

Quadrupole or equivalent

lon Source

Advanced Electron lonization (AEI)

lon Source Temp

320°C

Acquisition Mode

Selected Reaction Monitoring (SRM)

SRM Transitions

Hexachloroethane (unlabeled): m/z 199 - 164,
m/z 201 - 166; Hexachloroethane-13Cz: m/z
201 - 166, m/z 203 - 168 (hypothetical)

Retention Time

~13.32 min for unlabeled hexachloroethane[4]

Note: SRM transitions for Hexachloroethane-13C: are predicted based on the fragmentation of
the unlabeled compound and may need empirical optimization.

Experimental Protocols
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Standard Preparation

Hexachloroethane-13C is available as a neat standard.[5]

e Stock Solution (1000 pg/mL): Accurately weigh approximately 10 mg of neat
Hexachloroethane-13C standard and dissolve in 10 mL of a suitable volatile solvent such as
hexane or dichloromethane.[6]

o Working Standards: Prepare a series of working standards by serial dilution of the stock
solution to create a calibration curve in the desired concentration range (e.g., 1 ng/mL to
1000 ng/mL).

Sample Preparation

The choice of sample preparation method depends on the sample matrix.
This method is suitable for extracting hexachloroethane from water samples.

e To a 100 mL water sample, add a known amount of the Hexachloroethane-13C internal
standard solution.

e Add 30 mL of a suitable extraction solvent (e.g., hexane).

» Shake vigorously for 2 minutes.

o Allow the layers to separate.

o Collect the organic (top) layer.

» Repeat the extraction with a fresh portion of solvent.

o Combine the organic extracts and dry over anhydrous sodium sulfate.

o Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

This technique is effective for separating volatile compounds like hexachloroethane from the
sample matrix.[3]

e Place a known amount of the sample (e.g., 5 g of soil or 5 mL of water) into a purging vessel.
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Spike with the Hexachloroethane-3C internal standard.
Purge the sample with an inert gas (e.g., helium) at a constant flow rate.
The purged volatiles are trapped on a sorbent trap (e.g., Tenax).

The trap is then heated, and the analytes are thermally desorbed into the GC inlet.

GC-MS Analysis

Set up the GC-MS system according to the parameters outlined in Table 1.
Inject 1 pL of the prepared sample extract or standard solution into the GC.

Acquire data in the Selected Reaction Monitoring (SRM) mode for enhanced sensitivity and
selectivity.

Monitor the appropriate SRM transitions for both unlabeled hexachloroethane and the
Hexachloroethane-13C internal standard.

Data Analysis

Identify the peaks for hexachloroethane and Hexachloroethane-3C based on their retention
times and specific SRM transitions.

Integrate the peak areas for both the analyte and the internal standard.

Calculate the response factor using the peak areas and concentrations of the calibration
standards.

Construct a calibration curve by plotting the peak area ratio (analyte/internal standard)
against the concentration of the standards.

Determine the concentration of hexachloroethane in the samples by applying the response
factor from the calibration curve to the measured peak area ratios.

Workflow Diagram

Caption: Experimental workflow for the analysis of Hexachloroethane-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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